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Compound of Interest

Compound Name: OP-145

Cat. No.: B1150778

Technical Support Center: OP-145

Welcome to the technical support center for OP-145. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the proper
handling and use of the synthetic antimicrobial peptide OP-145, with a specific focus on
troubleshooting aggregation issues in solution.

Frequently Asked Questions (FAQS)

Q1: What is OP-145?

Al: OP-145 is a synthetic antimicrobial peptide derived from the human cathelicidin LL-37.[1][2]
It is a 24-amino acid peptide that has been modified to enhance its stability and antimicrobial
properties.[1] OP-145 has demonstrated significant activity against various bacteria, including
methicillin-resistant Staphylococcus aureus (MRSA).[2][3] Its mechanism of action involves
interaction with and disruption of bacterial cell membranes.[4]

Q2: What are the common causes of OP-145 aggregation?
A2: Like many peptides, OP-145 aggregation can be influenced by several factors including:

o Peptide Concentration: Higher concentrations of the peptide in solution can increase the
likelihood of intermolecular interactions and aggregation.

e pH and Isoelectric Point (pl): Peptides are least soluble and most prone to aggregation at a
pH close to their isoelectric point, where the net charge is zero.
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« lonic Strength: The salt concentration of the solution can impact peptide solubility and
aggregation.

o Temperature: Elevated temperatures can sometimes promote aggregation.

o Improper Solubilization: Incorrect initial handling and dissolution of the lyophilized peptide
can lead to the formation of aggregates that are difficult to remove.

Q3: How should I properly store OP-145?

A3: Lyophilized OP-145 should be stored in a freezer at or below -20°C.[5] Once reconstituted,
it is recommended to aliquot the peptide solution and store it at -20°C or -80°C to avoid
repeated freeze-thaw cycles, which can contribute to aggregation.

Q4: What is the net charge of OP-145 and how does it affect solubility?

A4: OP-145 has a net positive charge of +6 at physiological pH.[6][7] This cationic nature
generally contributes to its solubility in aqueous solutions. Peptides with a net positive charge
are considered basic and are typically more soluble in slightly acidic buffers.[8]

Troubleshooting Guide for OP-145 Aggregation

This guide provides a systematic approach to identifying and resolving aggregation issues with
OP-145 in your experiments.

Visual Identification of Aggregation

The first step in troubleshooting is to identify if aggregation has occurred. Look for the following
signs in your OP-145 solution:

 Visible precipitates or particles: The solution may appear cloudy or contain visible solid
matter.

o Gel-like consistency: The solution may become viscous or form a gel over time.

 Inconsistent experimental results: Aggregation can lead to a decrease in the effective
concentration of the active peptide, resulting in variability in your assays.
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Troubleshooting Workflow

If you suspect OP-145 aggregation, follow the workflow below to diagnose and address the
issue.
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OP-145 Aggregation Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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